![molecular formula C21H16Cl2N2O2 B2692591 6-chloro-1-[(4-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole CAS No. 329234-85-7](/img/structure/B2692591.png)
6-chloro-1-[(4-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole
Description
This compound, also known as 4-(6-chloro-1-[(4-chlorobenzyl)oxy]-1h-1,3-benzimidazol-2-yl)phenyl methyl ether , is a chemical of interest in the field of organic chemistry .
Molecular Structure Analysis
The molecular formula of this compound is C20H14Cl2N2O . It has an average mass of 369.244 Da and a monoisotopic mass of 368.048309 Da .Scientific Research Applications
Antihistaminic Activity
Benzimidazole derivatives, including structures related to 6-chloro-1-[(4-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole, have been explored for their potential as H1-antihistaminic agents. Studies have shown that certain benzimidazole compounds exhibit significant antihistaminic activity both in vitro and in vivo, suggesting their potential use in the treatment of allergic reactions (Iemura, Kawashima, Fukuda, Ito, & Tsukamoto, 1986).
Antimicrobial and Antifungal Properties
Several studies have investigated the antimicrobial and antifungal properties of benzimidazole derivatives. For instance, certain pyrido[1,2‐a]benzimidazoles demonstrated in vitro antibacterial activity, and various benzimidazole compounds were screened for antileukemic, antimicrobial, herbicidal, and plant antifungal potencies (Rida, Soliman, Badawey, El-Ghazzawi, Kader, & Kappe, 1988). Additionally, benzimidazole‐1,2,3‐triazole hybrids have shown inhibitory activity against mushroom tyrosinase, a property that could be beneficial in cosmetics, medicine, or the food industry (Mahdavi, Ashtari, Khoshneviszadeh, Ranjbar, Dehghani, Akbarzadeh, Larijani, Khoshneviszadeh, & Saeedi, 2018).
Potential in Cancer Research
Benzimidazole compounds have been evaluated for their potential in cancer research. For example, certain benzimidazole derivatives have been synthesized and tested for their anticancer properties, showing promising results in vitro against various cancer cell lines (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).
Neuropharmacological Potential
The central nervous system activity of certain benzimidazole derivatives has been studied, suggesting potential applications in neuropharmacology. For instance, some benzimidazole compounds have been evaluated for their ability to displace [3H]diazepam from rat brain membranes, indicating possible use in neurological disorders (Barlin, Davies, Davis, & Harrison, 1994).
properties
IUPAC Name |
6-chloro-1-[(4-chlorophenyl)methoxy]-2-(4-methoxyphenyl)benzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16Cl2N2O2/c1-26-18-9-4-15(5-10-18)21-24-19-11-8-17(23)12-20(19)25(21)27-13-14-2-6-16(22)7-3-14/h2-12H,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTOGECYRNBWOIB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC3=C(N2OCC4=CC=C(C=C4)Cl)C=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((4-(tert-butyl)phenyl)sulfonyl)-8-chloro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one](/img/structure/B2692514.png)
![N-(4,7-dimethylbenzo[d]thiazol-2-yl)-3,4,5-trimethoxy-N-(2-morpholinoethyl)benzamide hydrochloride](/img/structure/B2692515.png)
![(3-Methylimidazol-4-yl)-[4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,4-diazepan-1-yl]methanone](/img/structure/B2692516.png)
![(4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(5,6,7,8-tetrahydronaphthalen-2-yl)methanone](/img/structure/B2692517.png)
![4-[(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)methyl]benzoic acid](/img/no-structure.png)
![2-((2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(p-tolyl)acetamide](/img/structure/B2692520.png)
